4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C18H22FN3O/c1-21-10-4-5-16(21)17(22-11-2-3-12-22)13-20-18(23)14-6-8-15(19)9-7-14/h4-10,17H,2-3,11-13H2,1H3,(H,20,23)
• InChI Key: VLCFOSFSDICXAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=C(C=C2)F)N3CCCC3
• Molecular Formula: C18H22FN3O
• Molecular Weight: 315.4 g/mol

Description

4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a benzamide derivative that has been found to exhibit promising results in preclinical studies as a potential therapeutic agent for various diseases.

Scientific Research Applications

Molecular Imaging in Alzheimer's Disease

A molecular imaging probe, closely related to the chemical structure , was utilized to quantify serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients using positron emission tomography (PET). This research highlighted the potential of fluoro-benzamide derivatives in diagnosing and understanding neurodegenerative diseases by mapping neurotransmitter system changes in the brain (Kepe et al., 2006).

Synthesis and Chemical Characterization

The compound "4-fluoro-N-(2-methyl-5-((2-(p-tolyloxy)acetamido)-methyl)pyrimidin-4-yl)benzamide" was synthesized and characterized, demonstrating the diverse chemical manipulations possible with fluoro-benzamide derivatives for creating compounds with specific properties. This synthesis and characterization study provides insights into structural and functional relationships of similar compounds (Deng et al., 2014).

Antibacterial Activity

Thiazole-aminopiperidine hybrid analogues, including a structure similar to the one mentioned, were designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. This study showcased the antibacterial potential of such compounds against drug-resistant strains, suggesting a promising route for developing new antibiotics (Jeankumar et al., 2013).

Drug Metabolism in Cancer Therapy

Flumatinib, an antineoplastic tyrosine kinase inhibitor with a somewhat similar structure, was studied for its metabolism in chronic myelogenous leukemia patients. Understanding the metabolic pathways of such compounds in humans is crucial for optimizing therapeutic efficacy and minimizing adverse effects (Gong et al., 2010).